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Compound of Interest

Compound Name: OUL232

Cat. No.: B12406990

Get Quote

For researchers, scientists, and drug development professionals, the lifecycle of a chemical

compound extends beyond its experimental use. The proper disposal of potent molecules like

OUL232, a PARP10 and PARP12 inhibitor, is a critical component of laboratory safety,

environmental responsibility, and regulatory compliance.[1] In the absence of a specific Safety

Data Sheet (SDS) for OUL232, it is imperative to treat this compound as hazardous chemical

waste and adhere to established best practices for the disposal of similar research chemicals.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, ensure that all personnel are equipped with the

appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves, safety

goggles, and a lab coat. All handling of O-U-L-232, whether in solid form or in solution, should

be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to

minimize the risk of inhalation or exposure. An accessible eyewash station and safety shower

are mandatory in any area where OUL232 is handled.

Step-by-Step Disposal Protocol
The following procedures provide a clear, step-by-step guide for the safe and compliant

disposal of OUL232 and any contaminated materials.
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Waste Identification and Segregation
The first crucial step is the correct identification and segregation of all OUL232 waste streams.

This minimizes the risk of accidental reactions and ensures proper handling by waste

management professionals.

Solid Waste: This category includes unused or expired OUL232 powder, as well as any

labware that has come into direct contact with the solid compound, such as weighing boats,

spatulas, and contaminated gloves.

Liquid Waste: This includes any solutions containing OUL232, such as stock solutions,

experimental dilutions, and the first rinse of any contaminated glassware.[2] It is critical to not

mix aqueous solutions with organic solvent solutions.[1]

Sharps Waste: Needles, syringes, or any other sharp objects contaminated with OUL232
should be disposed of in a designated, puncture-proof sharps container.

Waste Collection and Containerization
Proper containment is essential to prevent leaks and spills.

Solid Waste: Collect in a clearly labeled, leak-proof container with a secure lid.

Liquid Waste: Use a compatible, chemical-resistant container with a screw-top cap. Ensure

the container is appropriate for the type of solvent used. For instance, do not store organic

solvents in containers that are not solvent-resistant.

Empty Containers: Vials that originally contained OUL232 should be treated as hazardous

waste and disposed of in the solid chemical waste stream.[3] For larger containers, the first

rinse should be collected as hazardous liquid waste.[2] Subsequent rinses may be

permissible for drain disposal depending on institutional policies, but it is always best to err

on the side of caution and collect all rinsates as hazardous waste.[2]

Labeling
Accurate and detailed labeling is a regulatory requirement and vital for the safety of everyone

who will handle the waste.
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Each waste container must be clearly labeled with the following information:

The words "Hazardous Waste"[1][4]

The full chemical name: "OUL232"

The CAS Number: 943119-42-4

The primary hazards (e.g., "Toxic," "Handle with Caution")

The composition of the waste, including solvents and approximate concentrations

The accumulation start date (the date the first drop of waste was added to the container)

The Principal Investigator's name and contact information

The laboratory room number

Storage
Designate a specific, secure area within the laboratory for the temporary storage of hazardous

waste, away from general work areas.[1] Ensure that containers are kept closed at all times,

except when adding waste.[2]

Disposal Workflow
The following diagram illustrates the logical flow of the OUL232 disposal process.
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Caption: OUL232 Disposal Workflow

Quantitative Data Summary
While specific quantitative toxicity data for OUL232 is not readily available in the public domain,

the following table summarizes key information for this compound.

Property Value Source

Chemical Name

5,8-Dimethoxy-1,2,4-

triazolo[3,4-b]benzothiazol-3-

amine

MedChemExpress

CAS Number 943119-42-4 MedChemExpress[5]

Molecular Formula C10H9N5O2S MedChemExpress

Molecular Weight 279.28 g/mol MedChemExpress

Primary Target PARP10, PARP12 MedChemExpress
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Final Disposal
The ultimate disposal of OUL232 waste must be conducted through your institution's certified

hazardous waste disposal program.[1] Never dispose of OUL232 or any materials

contaminated with it in the regular trash or down the drain.[1] Adherence to these procedures is

not only a matter of regulatory compliance but a professional responsibility to ensure the safety

of the laboratory, the community, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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